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Compound of Interest

Compound Name:

Cat. No.: B1311670

2,6-Diiodopyrazine

{ Get Quote

An In-depth Technical Guide to the Chemical Properties of 2,6-Diiodopyrazine

This technical guide provides a comprehensive overview of the core chemical properties,

synthesis, and applications of 2,6-diiodopyrazine, tailored for researchers, scientists, and

professionals in drug development.

Core Chemical and Physical Properties

2,6-Diiodopyrazine is a halogenated heterocyclic compound that serves as a versatile building
block in organic synthesis. Its physical and chemical characteristics are summarized below.

Property

Value

CAS Number

58138-79-7[1][2]

Molecular Formula

CaHzI2N2[2]

Molecular Weight 331.88 g/mol [2]

Appearance White solid or light yellow powdery product[1]
Boiling Point 329.7 £ 37.0 °C (Predicted)[1]

Density 2.765 £ 0.06 g/cm3 (Predicted)[1]

pKa -2.62 + 0.10 (Predicted)[1]

Storage 2-8 °C under inert gas (Nitrogen or Argon)[1]
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Spectral Data

Spectroscopic analysis is crucial for the structural elucidation and confirmation of 2,6-
diiodopyrazine.

Spectroscopy Data
'H NMR (400 MHz, CDCIs) 5 8.74 (s, 2H)[1]
Mass Spectrum (M+H)* = 332[1]

Synthesis Protocol

A general procedure for the synthesis of 2,6-diiodopyrazine involves the halogen exchange
reaction of 2,6-dichloropyrazine.

Experimental Protocol: Synthesis from 2,6-Dichloropyrazine[1]

e Reaction Setup: In a sealed tube, combine 2,6-dichloropyrazine (1.0 eq.), p-toluenesulfonic
acid (2.0 eq.), sodium iodide (8.0 eq.), 15-crown-5, and cyclobutanesulfone.

e Heating: Heat the reaction mixture at 150 °C for 2 hours.
o Work-up:
o Cool the mixture to room temperature.
o Add water to the reaction mixture.
o Neutralize with a saturated sodium bicarbonate solution.
o Wash with a saturated sodium thiosulfate solution.
o Extract the aqueous layer with ether.
o Combine the ether extracts and dry with anhydrous sodium sulfate.

o Concentrate the solution under reduced pressure.
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» Precipitation and Purification:

o

Add water to the concentrated residue to precipitate the product.

[¢]

Collect the solid by filtration.

[¢]

Wash the solid sequentially with water and pentane.

[e]

Freeze-dry the product to yield a light yellow powder.

The reported yield for this procedure is 38%.[1]

Synthesis of 2,6-Diiodopyrazine

2,6-Dichloropyrazine Nal, p-TsOH, 15-Crown-5, Cyclobutanesulfone

N
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Purification

2,6-Diiodopyrazine

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://amp.chemicalbook.com/ProductChemicalPropertiesCB51215884_EN.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1311670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Click to download full resolution via product page

Caption: Synthesis workflow for 2,6-diiodopyrazine.

Purification Workflow
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Caption: Step-by-step purification process.

Reactivity and Applications in Drug Development

2,6-Diiodopyrazine is a valuable intermediate in organic synthesis, primarily due to the
reactivity of its carbon-iodine bonds, which makes it suitable for various cross-coupling
reactions.

Key Reactions and Applications:

e Cross-Coupling Reactions: The diiodo-substituted pyrazine core is well-suited for palladium-
catalyzed cross-coupling reactions such as Suzuki and Heck couplings.[2] These reactions
enable the formation of carbon-carbon bonds, allowing for the construction of more complex
heterocyclic systems.

o Pharmaceutical and Agrochemical Synthesis: It serves as a key intermediate in the
development of novel pharmaceuticals and agrochemicals.[2] The pyrazine scaffold is a
common feature in many biologically active molecules.

» Functionalized Pyrazine Derivatives: The compound is used to prepare a variety of
functionalized pyrazine derivatives. These derivatives have shown potential biological
activities, including antimicrobial and anticancer properties.[2] Research has indicated that
incorporating a pyrazine ring can enhance the cytotoxicity of certain molecules when
compared to their pyridine counterparts.[3]

o Materials Science: In the field of materials science, 2,6-diiodopyrazine is utilized in the
synthesis of nitrogen-containing conjugated systems, which have applications in electronic
devices.[2]
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Caption: Key application pathways for 2,6-diiodopyrazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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